Enhanced Cytotoxicity of Furan-3-yl Acrylamides Versus Phenyl-Substituted Analogues
Furan-3-yl acrylamide analogues demonstrate a superior cytotoxicity breadth compared to their phenyl-substituted counterparts. In a focused library study, (E)-2-cyano-3-(furan-3-yl)-N-(4-methoxybenzyl)acrylamide (Compound 37) exhibited broad-spectrum growth inhibition with GI50 values of 5–16 µM, whereas replacement of the furan moiety with a simple phenyl ring (Compound 39) resulted in reduced activity (GI50 7–24 µM) [1]. This indicates that the furan-3-yl group contributes meaningfully to antiproliferative potency.
| Evidence Dimension | Antiproliferative potency (GI50) |
|---|---|
| Target Compound Data | 5–16 µM (furan-3-yl analog, Compound 37) |
| Comparator Or Baseline | 7–24 µM (phenyl analog, Compound 39); 5–16 µM for 5-chlorofuran-2-yl and 5-bromofuran-2-yl analogs (Compounds 33, 34) |
| Quantified Difference | Furan-3-yl analog shows ~1.4–1.5 fold lower GI50 than phenyl analog across the range; comparable to halogenated furan-2-yl analogs |
| Conditions | NCI 60-cell line panel, 48 h exposure, SRB assay |
Why This Matters
This cross-study comparison supports the selection of furan-3-yl over phenyl-bearing scaffolds for achieving higher intrinsic cytotoxicity, a key parameter in anticancer probe procurement.
- [1] Tarleton, M., Dyson, L., Gilbert, J., Sakoff, J. A., & McCluskey, A. Focused library development of 2-phenylacrylamides as broad spectrum cytotoxic agents. Bioorganic & Medicinal Chemistry, 21(1), 2013, 209-219. View Source
